Cas no 99865-14-2 (Benzenepropanal, 2-acetyl-)
Benzenepropanal, 2-acetyl- structure
Product Name:Benzenepropanal, 2-acetyl-
CAS No:99865-14-2
MF:C11H12O2
MW:176.211783409119
CID:832762
PubChem ID:15350137
Update Time:2025-04-19
Benzenepropanal, 2-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanal, 2-acetyl-
- 2-ACETYL-BENZENEPROPANAL
- 3-(2-Acetylphenyl)propanal
- AKOS005216871
- 99865-14-2
- Benzenepropanal,2-acetyl-
-
- Inchi: 1S/C11H12O2/c1-9(13)11-7-3-2-5-10(11)6-4-8-12/h2-3,5,7-8H,4,6H2,1H3
- InChI Key: BPRSTTBCUGWYAF-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC=CC=1CCC=O
Computed Properties
- Exact Mass: 176.083729621g/mol
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.051
- Boiling Point: 291.953°C at 760 mmHg
- Flash Point: 108.852°C
- Refractive Index: 1.516
Benzenepropanal, 2-acetyl- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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